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Compound Focus: Indirubin-5-sulfonate

CAS No.: 244021-67-8

Cat. No.: S587368

Application Notes: Indirubin Derivatives for Cellular
Imaging

Indirubin and its sulfonated derivatives have emerged as promising tools for functional cellular imaging,

particularly for monitoring oxygen levels and metabolic activity using two-photon microscopy.

Known Imaging Parameters for Indirubin Derivatives

The table below summarizes the key photophysical and imaging parameters identified from recent studies.

Parameter Value /| Description Context and Notes
Two-Photon 720 - 750 nm Used for exciting brominated
Excitation indirubin derivatives in living
Wavelength cells [1].

Primary Imaging PLIM (Photoluminescence Lifetime Imaging)  Lifetime imaging is crucial for
Modality & FLIM (Fluorescence Lifetime Imaging) [1] functional sensing.
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Parameter Value |/ Description Context and Notes

Key Functional Phosphorescence Lifetime (PLIM) Lifetime is sensitive to oxygen
Readout concentration [1].

Lifetime under ~62 ns Measured in living cells [1].
Normoxia

Lifetime under ~107 ns Measured in living cells;
Hypoxia demonstrates high oxygen

sensitivity [1].

Reported Oxygen consumption sensing & defining Uses brominated indirubin
Application metabolic regions/mitochondria [1] derivatives.

Experimental Workflow for Oxygen and Metabolic Imaging

The following diagram outlines the key steps for using these probes in a live-cell imaging experiment:
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Detailed Protocol for FLIM/PLIM with Indirubin Probes

Part 1: Cell Preparation and Staining

e Cell Culture: Plate adherent cells (e.g., U20S or primary neurons) onto glass-bottom dishes suitable
for microscopy.

¢ Probe Stock Solution: Prepare a concentrated stock solution of the indirubin derivative (e.g., 10-50
mM) in high-quality, anhydrous DMSO. Aliquot and store at -20°C.

¢ Staining Solution: On the day of the experiment, dilute the stock solution in pre-warmed cell culture
medium. The final DMSO concentration should not exceed 0.1-0.5% to avoid cytotoxicity. The optimal
working concentration must be determined empirically but can start in the 5-20 uM range based on
studies with similar compounds [2].

¢ Staining: Replace the culture medium in the dish with the staining solution. Incubate for the required
time (e.g., 30-60 minutes) at 37°C and 5% CO..
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e Washing: After incubation, gently wash the cells 2-3 times with fresh, pre-warmed culture medium or
imaging buffer to remove any non-specific background signal.

Part 2: Two-Photon FLIM/PLIM Data Acquisition

e Microscope Setup: Use a two-photon microscope equipped with a tunable Ti:Sapphire laser and a
time-correlated single-photon counting (TCSPC) module for lifetime imaging [1].
o Excitation Wavelength: Set the two-photon excitation wavelength to the 720-750 nm range [1].
¢ Emission Detection: Configure the detectors with appropriate bandpass filters to collect the
emission signal from the indirubin probe. The specific emission maximum for the 5-sulfonate
derivative should be confirmed experimentally.
o Lifetime Image Acquisition:
o Focus on cells with clear signal and healthy morphology.
o Acquire lifetime images with sufficient photon counts (e.g., 1000-10,000 photons at the peak for
a good fit) at the desired spatial and temporal resolution.
o To create an oxygen calibration, record images under defined conditions:
= Normoxia: 21% O2 (atmospheric)
= Hypoxia: Use a controlled environmental chamber on the microscope to perfuse the cells
with a gas mixture containing 1-5% Oz, or add a chemical oxygen scavenger to the
medium.

Part 3: Data Analysis

o Lifetime Calculation: Fit the fluorescence/phosphorescence decay curve for each pixel in the image
using specialized software (e.g., SPCimage, SymPhoTime). A double or triple exponential decay
model is often used.

¢ Generate Lifetime Maps: Create false-color images based on the calculated lifetime values (tau, 1).
This allows for visual assessment of lifetime distribution across the cell.

¢ Quantify Oxygen Sensitivity: Compare the average lifetime values from regions of interest (ROIS)
under normoxic and hypoxic conditions. The significant increase in lifetime (e.g., from ~62 ns to ~107
ns as seen with bromo-indirubin) confirms oxygen sensitivity [1].

Important Considerations and Future Directions

e Probe Solubility and Localization: The sulfonate group in indirubin-5-sulfonate increases water
solubility, which is beneficial for staining in aqueous environments [1] [3]. However, cellular uptake
and subcellular localization (e.g., mitochondrial targeting) need to be characterized for each new
derivative.

e Parameter Optimization: The laser power, gain, and acquisition time must be optimized for your
specific microscope setup and cell type to avoid photodamage and ensure a good signal-to-noise
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ratio.

e Beyond Oxygen Sensing: Indirubin's core structure interacts with key cellular kinases like GSK-3[3
and CDKs [2] [4]. This suggests that its derivatives could be developed into multiplexed sensors that
report on both metabolic state (via lifetime) and specific signaling pathway activities.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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